Cas no 885273-97-2 (2-(4-N-FMOC-MORPHOLIN-2-YL)ACETIC ACID)

• Product Name: 2-(4-N-FMOC-MORPHOLIN-2-YL)ACETIC ACID
• CAS No: 885273-97-2
• MF: C₂₁H₂₁NO₅
• MW: 367.395146131516
• MDL: MFCD00270203
• CID: 993188
• PubChem ID: 65814710
• Update Time: 2025-05-21

2-(4-N-FMOC-MORPHOLIN-2-YL)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(4-N-FMOC-MORPHOLIN-2-YL)ACETIC ACID
• 2-[4-(9H-fluoren-9-ylmethoxycarbonyl)morpholin-2-yl]acetic acid
• 4-Fmoc-2-carboxymethyl-morpholine
• 2-(3,4-DICHLORO-PHENYL)-ETHYL]-HYDRAZINEHYDROCHLORIDE
• 2-(4-(((9H-FLUOREN-9-YL)METHOXY)CARBONYL)MORPHOLIN-2-YL)ACETIC ACID
• 2-MORPHOLINEACETIC ACID,4-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]
• 4-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-2-MORPHOLINEACETIC ACID
• AB1461
• 2-(4-N-Fmoc-morpholin-2-yl)acetic acid, AldrichCPR
• 2-(4-(((9H-FLUOREN-9-YL)METHOXY)CARBONYL)MORPHOLIN-2-YL)ACETICACID
• AS-44586
• SCHEMBL17477420
• EN300-657590
• DTXSID201183485
• Z1274797869
• FT-0767335
• 4-Fmoc-2-morpholineacetic acid
• MFCD00270203
• AKOS015155838
• CS-0210446
• AB05556
• 885273-97-2
• 2-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}morpholin-2-yl)acetic acid
• DB-077555
• {4-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]MORPHOLIN-2-YL}ACETIC ACID

• MDL： MFCD00270203
• Inchi： 1S/C21H21NO5/c23-20(24)11-14-12-22(9-10-26-14)21(25)27-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,23,24)
• InChI Key： MWVJXGOSMIXASR-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1CC(=O)O

Computed Properties

• Exact Mass: 367.14200
• Monoisotopic Mass: 367.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• PSA: 76.07000
• LogP: 3.04890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-(4-N-FMOC-MORPHOLIN-2-YL)ACETIC ACID

Research Briefing on 2-(4-N-FMOC-MORPHOLIN-2-YL)ACETIC ACID (CAS: 885273-97-2) and Its Applications in Chemical Biology and Pharmaceutical Research

2-(4-N-FMOC-MORPHOLIN-2-YL)ACETIC ACID (CAS: 885273-97-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected morpholine acetic acid structure, serves as a crucial building block in peptide synthesis and drug discovery. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

The compound's unique structural features, including the morpholine ring and the Fmoc-protected amine, make it an ideal candidate for the synthesis of peptide-based drugs. The morpholine moiety is known for its ability to enhance solubility and bioavailability, while the Fmoc group provides a protective shield during synthetic processes, ensuring the integrity of the molecule. Recent research has demonstrated the effectiveness of 2-(4-N-FMOC-MORPHOLIN-2-YL)ACETIC ACID in the synthesis of peptidomimetics, which are increasingly being explored for their potential in treating various diseases, including cancer and infectious diseases.

One of the most notable applications of 2-(4-N-FMOC-MORPHOLIN-2-YL)ACETIC ACID is its role in the development of protease inhibitors. Proteases are enzymes that play a critical role in numerous biological processes, and their dysregulation is associated with a variety of pathological conditions. Recent studies have utilized this compound to design and synthesize novel protease inhibitors with enhanced selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of 2-(4-N-FMOC-MORPHOLIN-2-YL)ACETIC ACID in the development of a new class of inhibitors targeting the SARS-CoV-2 main protease, showcasing its potential in antiviral drug development.

In addition to its applications in drug discovery, 2-(4-N-FMOC-MORPHOLIN-2-YL)ACETIC ACID has also been employed in the field of chemical biology for the study of protein-protein interactions. The compound's ability to serve as a versatile linker in the construction of peptide-based probes has enabled researchers to investigate complex biological systems with greater precision. A recent study published in Nature Chemical Biology highlighted the use of this compound in the development of activity-based probes for the visualization of enzyme activity in live cells, providing valuable insights into cellular processes.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(4-N-FMOC-MORPHOLIN-2-YL)ACETIC ACID. Recent advancements in synthetic methodologies, however, have addressed some of these issues. For example, a 2022 study in Organic Letters described an optimized synthetic route that improves yield and purity, making the compound more accessible for research and industrial applications. Furthermore, the development of greener synthetic protocols, such as the use of biocatalysts, has been explored to reduce the environmental impact of its production.

Looking ahead, the potential of 2-(4-N-FMOC-MORPHOLIN-2-YL)ACETIC ACID in the pharmaceutical and chemical biology fields is vast. Ongoing research is focused on expanding its applications, particularly in the design of next-generation therapeutics and diagnostic tools. With its unique structural properties and versatility, this compound is poised to play a pivotal role in advancing our understanding of biological systems and the development of innovative treatments for complex diseases.